3-Amino-1-(4-fluorophenyl)propan-1-ol
Overview
Description
3-Amino-1-(4-fluorophenyl)propan-1-ol, commonly referred to as 4-Fluorophenylalanine (4-FPA), is an important organic compound that is used in a variety of scientific research applications. It is a derivative of the amino acid phenylalanine, and is often used as a model compound for studying the structure and reactivity of other amino acids. 4-FPA is also used as a building block for the synthesis of other compounds, such as peptides and small molecules.
Scientific Research Applications
Synthesis of Pharmaceutical Compounds
3-Amino-1-(4-fluorophenyl)propan-1-ol: serves as a building block in the synthesis of various pharmaceutical compounds. Its structure is pivotal in the formation of molecules that interact with biological systems, potentially leading to the development of new medications. For instance, it can be used to create analogs of known drugs, enhancing their efficacy or reducing side effects .
Development of Antitumor Agents
Research has indicated that derivatives of 3-Amino-1-(4-fluorophenyl)propan-1-ol may exhibit antitumor properties. By modifying the compound and studying its interactions with cancer cells, scientists can develop novel antitumor agents that target specific pathways involved in cancer progression .
Creation of Bioactive Molecules
This compound is also used in the creation of bioactive molecules that can modulate physiological processes. These molecules have applications in understanding disease mechanisms and developing therapeutic strategies. They can serve as enzyme inhibitors, receptor agonists or antagonists, and more .
Material Science and Engineering
In material science, 3-Amino-1-(4-fluorophenyl)propan-1-ol can be a precursor to materials with unique properties, such as polymers with specific fluorescence or conductivity. These materials have potential applications in electronics, coatings, and biomedical devices .
Analytical Chemistry
The compound’s unique structure makes it useful in analytical chemistry as a standard or reagent. It can be used in chromatography, spectroscopy, and other analytical techniques to identify or quantify substances, ensuring accuracy and precision in measurements .
Agricultural Chemistry
In agricultural chemistry, 3-Amino-1-(4-fluorophenyl)propan-1-ol could be used to synthesize compounds that act as growth promoters or pesticides. By understanding its interaction with plants and pests, it can contribute to the development of more effective and sustainable agricultural practices .
Mechanism of Action
As for the action environment, the stability and efficacy of “3-Amino-1-(4-fluorophenyl)propan-1-ol” could be influenced by factors such as temperature, pH, and the presence of other compounds. For instance, it might be more stable at lower temperatures, as suggested by its storage recommendation .
properties
IUPAC Name |
3-amino-1-(4-fluorophenyl)propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,9,12H,5-6,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYWHMJZDJKWPJT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CCN)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70590983 |
Source
|
| Record name | 3-Amino-1-(4-fluorophenyl)propan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70590983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-(4-fluorophenyl)propan-1-ol | |
CAS RN |
254967-36-7 |
Source
|
| Record name | 3-Amino-1-(4-fluorophenyl)propan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70590983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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